Cas no 1485712-52-4 (1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: 1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1485712-52-4
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• CID: 4601915
• PubChem ID: 75480823
• Update Time: 2025-06-08

1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid hydrochloride

• Inchi： 1S/C8H10N2O2S.ClH/c11-7(12)6-2-1-4-10(6)8-9-3-5-13-8;/h3,5-6H,1-2,4H2,(H,11,12);1H/t6-;/m0./s1
• InChI Key： SHVDKXXJSMBNJX-RGMNGODLSA-N
• SMILES： C([C@@H]1CCCN1C1SC=CN=1)(=O)O.Cl

Additional information on 1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid hydrochloride

Comprehensive Overview of 1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1485712-52-4)

1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1485712-52-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and pyrrolidine moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a heterocyclic thiazole ring with a pyrrolidine carboxylic acid backbone, makes it a versatile building block for drug discovery and development.

In recent years, the demand for 1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid hydrochloride has surged due to its potential applications in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its role as a precursor for small-molecule therapeutics, especially in areas like neurodegenerative diseases and metabolic disorders. The compound’s hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

The synthesis of CAS No. 1485712-52-4 involves multi-step organic reactions, including cyclization and carboxylation processes, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. Given its relevance in medicinal chemistry, this compound is often discussed in the context of structure-activity relationship (SAR) studies, where its thiazole-pyrrolidine scaffold is optimized for enhanced bioactivity.

From an industrial perspective, 1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid hydrochloride is manufactured under strict Good Manufacturing Practices (GMP) to meet the standards of pharmaceutical-grade materials. Its stability under various pH conditions and compatibility with drug formulation excipients further underscore its utility. Additionally, the compound’s patent landscape reflects its growing importance, with several applications filed for derivatives in anticancer and anti-inflammatory therapies.

Environmental and safety considerations for CAS No. 1485712-52-4 are also critical. While it is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE), are recommended during laboratory use. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing research, aligning with the broader trend of green chemistry in synthetic organic chemistry.

In summary, 1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1485712-52-4) represents a pivotal compound in modern drug development. Its multifunctional chemical structure, combined with its pharmacological potential, positions it as a key player in addressing unmet medical needs. As research progresses, this compound is likely to feature prominently in discussions about next-generation therapeutics and precision medicine.